Cas no 899217-58-4 (1-butyl-3-(4-ethoxybenzenesulfonyl)-6-ethyl-1,4-dihydroquinolin-4-one)

• Product Name: 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-ethyl-1,4-dihydroquinolin-4-one
• CAS No: 899217-58-4
• MF: C₂₃H₂₇NO₄S
• MW: 413.529785394669
• CID: 6176925
• PubChem ID: 18559413
• Update Time: 2025-05-19

1-butyl-3-(4-ethoxybenzenesulfonyl)-6-ethyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-ethyl-1,4-dihydroquinolin-4-one
• 1-butyl-3-(4-ethoxyphenyl)sulfonyl-6-ethylquinolin-4-one
• 899217-58-4
• AKOS001838102
• 1-butyl-3-((4-ethoxyphenyl)sulfonyl)-6-ethylquinolin-4(1H)-one
• F1603-0470

• Inchi： 1S/C23H27NO4S/c1-4-7-14-24-16-22(23(25)20-15-17(5-2)8-13-21(20)24)29(26,27)19-11-9-18(10-12-19)28-6-3/h8-13,15-16H,4-7,14H2,1-3H3
• InChI Key： DIODVGIAZYHOPZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(C1C(C2C=C(CC)C=CC=2N(C=1)CCCC)=O)(=O)=O

Computed Properties

• Exact Mass: 413.16607952g/mol
• Monoisotopic Mass: 413.16607952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-ethyl-1,4-dihydroquinolin-4-one

1-butyl-3-(4-ethoxybenzenesulfonyl)-6-ethyl-1,4-dihydroquinolin-4-one: A Comprehensive Overview

1-butyl-3-(4-ethoxybenzenesulfonyl)-6-ethyl-1,4-dihydroquinolin-4-one, also known by its CAS number 899217-58-4, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinolones, which are well-known for their diverse applications in drug discovery and materials science. The structure of this compound is characterized by a quinoline skeleton with substituents at positions 1, 3, and 6, which contribute to its unique chemical properties and biological activities.

The synthesis of 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-ethyl-1,4-dihydroquinolin-4-one involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, ensuring higher yields and better purity. The use of microwave-assisted synthesis and catalytic methods has further enhanced the efficiency of this process. These developments are particularly important for scaling up the production of this compound for industrial applications.

The structural features of this compound make it an attractive candidate for various applications. The presence of a sulfonyl group at position 3 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This feature is particularly useful in drug design, where such groups are often employed to modulate the pharmacokinetic properties of compounds. Additionally, the ethoxy group at position 4 contributes to the hydrophilicity of the molecule, potentially enhancing its solubility in biological systems.

Recent studies have highlighted the potential of 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-ethyl-1,4-dihydroquinolin-4-one as a lead compound in drug discovery. Researchers have investigated its activity against various enzymes and receptors, demonstrating promising results in vitro. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases, making it a potential candidate for anti-cancer therapies. Furthermore, its ability to modulate ion channels suggests its potential application in treating neurological disorders.

In terms of pharmacokinetics, this compound has been shown to exhibit moderate bioavailability following oral administration in preclinical models. Its half-life and clearance rate are within acceptable ranges for therapeutic agents, although further optimization may be required to enhance its pharmacokinetic profile. Recent research has also explored the metabolic pathways of this compound, providing valuable insights into its safety profile and potential for drug-drug interactions.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed that it binds effectively to target proteins with high affinity, providing a strong foundation for further experimental validation. Additionally, quantum chemical calculations have shed light on its electronic structure and reactivity patterns, enabling researchers to predict its behavior in different chemical environments.

In conclusion, 1-butyl-3-(4-ethoxybenzenesulfonyl)-6-ethyl-1,4-dihydroquinolin-4-one represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its potential, this compound is expected to play a significant role in advancing therapeutic interventions across various disease areas.